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Compound of Interest

Compound Name: Neopentylamine

Cat. No.: B1198066 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling Neopentylamine, a highly flammable and corrosive liquid.[1]

[2][3] Adherence to these procedures is critical to minimize risks and ensure a safe laboratory

environment.

Hazard Summary
Neopentylamine is classified as a hazardous substance with the following primary concerns:

Flammability: It is a highly flammable liquid and vapor.[1][3] Keep away from heat, sparks,

open flames, and hot surfaces.[2][4]

Corrosivity: It causes severe skin burns and eye damage.[1][2][3][4]

Toxicity: It is harmful if swallowed or inhaled.[1][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Neopentylamine.
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Property Value Source

Molecular Formula C5H13N [1]

Molecular Weight 87.16 g/mol [1]

CAS Number 5813-64-9 [5]

Boiling Point 82.0°C [6]

Density 0.745 g/cm³ [6]

Flash Point -13°C / 8.6°F [2]

UN Number 2733 [7]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial when working with Neopentylamine. The following protocol

outlines the necessary steps before, during, and after handling.

Pre-Operational Checks & Preparation
Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

Emergency Preparedness: Ensure an emergency shower and eyewash station are readily

accessible. Have appropriate fire extinguishing media available, such as dry sand, dry

chemical, or alcohol-resistant foam.[2]

Ventilation: All handling must be performed in a well-ventilated area, preferably within a

chemical fume hood.[2][4]

Personal Protective Equipment (PPE): Before entering the handling area, don the following

mandatory PPE:

Eye and Face Protection: Chemical safety goggles and a face shield are required.[2]

Skin Protection: A chemical-resistant, flame-retardant lab coat or coveralls.[8]
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Hand Protection: Wear two pairs of chemical-resistant gloves; an inner and an outer pair.

[8][9]

Respiratory Protection: For operations with a risk of inhalation, a NIOSH-approved

respirator is necessary.[8][9]

Footwear: Chemical-resistant, steel-toed boots or shoes.[9]

Handling Procedure
Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[2]

Tool Usage: Use only non-sparking tools.[2]

Dispensing: When dispensing, do so slowly and carefully to avoid splashing.

Container Management: Keep the Neopentylamine container tightly closed when not in use.

[2][4]

Avoidance of Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[2]

[10] Avoid breathing vapors or mists.[2]

Post-Handling Procedures
Decontamination: Thoroughly wash hands and any exposed skin after handling.

PPE Removal: Remove PPE in the designated area, avoiding cross-contamination.

Storage: Store Neopentylamine in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.[4] Store in a locked cabinet.[2]

Disposal Plan
Proper disposal of Neopentylamine and contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Classification: Neopentylamine waste is considered hazardous chemical waste.[10]
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Containerization:

Collect unused Neopentylamine and any contaminated disposable materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste

container.[10]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.[4]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name

"Neopentylamine," and the associated hazards (flammable, corrosive).

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2] Contact your institution's EHS

department for specific disposal procedures.

Experimental Workflow and Safety Relationships
The following diagram illustrates the logical flow of the safe handling and disposal process for

Neopentylamine.
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Caption: Workflow for the safe handling and disposal of Neopentylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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